N-((tetrahydrofuran-2-yl)methyl)-2-(o-tolyl)-4-tosyloxazol-5-amine

• IUPAC Name: 2-(2-methylphenyl)-4-(4-methylphenyl)sulfonyl-N-(oxolan-2-ylmethyl)-1,3-oxazol-5-amine
• InChI: InChI=1S/C22H24N2O4S/c1-15-9-11-18(12-10-15)29(25,26)22-21(23-14-17-7-5-13-27-17)28-20(24-22)19-8-4-3-6-16(19)2/h3-4,6,8-12,17,23H,5,7,13-14H2,1-2H3
• InChI Key: CODGFHRVFBGPQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)C2=C(OC(=N2)C3=CC=CC=C3C)NCC4CCCO4
• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol

Description

N-((tetrahydrofuran-2-yl)methyl)-2-(o-tolyl)-4-tosyloxazol-5-amine is a chemical compound that has been the subject of much scientific research due to its unique properties. It is a tosylate derivative of an oxazole compound that has been synthesized using a variety of methods.

Scientific Research Applications

Alternative Solvent in Natural Products Extraction

2-Methyltetrahydrofuran (MeTHF): , a close analog of our compound, is a solvent produced from renewable raw materials. . Here’s how it’s relevant:

• Applications :
  • Natural Product Extraction : MeTHF has been studied as an alternative to n-hexane (a petroleum-derived solvent) for extracting carotenoids and aromas. .

Nanocrystal Synthesis and Mesoscopic Organization

While not directly related to our compound, understanding nanocrystals and their organization is crucial for various applications. Although the compound itself isn’t a nanocrystal, it’s essential to explore this field:

• Nanocrystals : These are tiny crystalline particles with unique properties due to their size. They find applications in:
  • .